

A Comparative Analysis of Roxithromycin in the Treatment of Respiratory Tract Infections

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Lexithromycin*

Cat. No.: *B6594491*

[Get Quote](#)

An objective guide for researchers, scientists, and drug development professionals on the clinical efficacy and safety of Roxithromycin in comparison to other commonly prescribed antibiotics for respiratory tract infections.

This guide provides a comprehensive statistical analysis of clinical trial data for Roxithromycin, a macrolide antibiotic, and its performance against other key antibiotics. The data presented is intended to inform research and development decisions by offering a clear comparison of efficacy, safety, and pharmacokinetic profiles.

Comparative Clinical Efficacy

The following tables summarize the clinical and bacteriological efficacy of Roxithromycin in comparison to other macrolides (Azithromycin, Clarithromycin) and a beta-lactam antibiotic (Amoxicillin/Clavulanic Acid) in the treatment of respiratory tract infections.

Table 1: Clinical Efficacy in Lower Respiratory Tract Infections (LRTI)

Antibiotic	Dosing Regimen	Clinical Success (Cure or Improvement) Rate	Study Population	Reference
Roxithromycin	150 mg twice daily for 10 days	87.2%	94 adults with acute LRTI	[1]
Azithromycin	500 mg once daily for 3 days	91.9%	99 adults with acute LRTI	[1]
Roxithromycin	150 mg twice daily	81%	31 inpatients with community-acquired pneumonia	[2]
Clarithromycin	250 mg twice daily	76%	34 inpatients with community-acquired pneumonia	[2]
Roxithromycin	300 mg once daily	88%	25 patients with LRTI	[3]
Clarithromycin	500 mg twice daily	80%	25 patients with LRTI	[3]
Roxithromycin	150 mg twice daily	88%	235 ambulatory adults with LRTI	[4]
Amoxicillin/Clavulanic Acid	500 mg/125 mg three times daily	85%	242 ambulatory adults with LRTI	[4]
Roxithromycin	150 mg twice daily for 7 days	91% (at study end)	242 patients with community-acquired LRTI	[5]
Amoxicillin/Clavulanic Acid	500 mg/125 mg three times daily for 7 days	91% (at study end)	242 patients with community-acquired LRTI	[5]

Table 2: Bacteriological Efficacy in Lower Respiratory Tract Infections

Antibiotic	Pathogen Eradication Rate	Key Pathogens	Reference
Roxithromycin	81.1%	S. aureus, S. pneumoniae, H. influenzae, M. catarrhalis	[1]
Azithromycin	92.0%	S. aureus, S. pneumoniae, H. influenzae, M. catarrhalis	[1]
Roxithromycin	83% (for target organisms)	S. pneumoniae, H. influenzae, H. parainfluenzae, B. catarrhalis	[2]
Clarithromycin	57% (for target organisms)	S. pneumoniae, H. influenzae, H. parainfluenzae, B. catarrhalis	[2]

Table 3: Clinical Efficacy in Upper Respiratory Tract Infections (URTI)

Antibiotic	Dosing Regimen	Clinical Success (Cure or Improvement) Rate	Indication	Reference
Roxithromycin	150 mg twice daily for 10 days	98% (Otitis Media), 99% (Pharyngitis/Tonsillitis), 94% (Sinusitis)	Acute URTI	[6]
Azithromycin	500 mg once daily for 3 days	98% (Otitis Media), 100% (Pharyngitis/Tonsillitis), 94% (Sinusitis)	Acute URTI	[6]
Roxithromycin	300 mg once daily	More effective than Clarithromycin (p < 0.01)	Sinusitis, Pharyngotonsillitis, Otitis Media	[7]
Clarithromycin	250 mg twice daily	-	Sinusitis, Pharyngotonsillitis, Otitis Media	[7]

Comparative Safety and Tolerability

The following table summarizes the incidence of adverse events observed in clinical trials comparing Roxithromycin with other antibiotics.

Table 4: Incidence of Adverse Events

Antibiotic	Incidence of Adverse Events	Common Adverse Events	Reference
Roxithromycin	Lower than Azithromycin	-	[1]
Azithromycin	Higher than Roxithromycin	-	[1]
Roxithromycin	21.6%	Transient increases in serum alanine aminotransferase, serum aspartate aminotransferase, and alkaline phosphatase	[2]
Clarithromycin	12.5%	Transient increases in serum alanine aminotransferase, serum aspartate aminotransferase, and alkaline phosphatase	[2]
Roxithromycin	3.3%	-	[3]
Clarithromycin	23.3%	-	[3]
Roxithromycin	9%	-	[4]
Amoxicillin/Clavulanic Acid	28%	-	[4]
Roxithromycin	9.8%	-	[5]
Amoxicillin/Clavulanic Acid	17.1%	-	[5]
Roxithromycin	4%	Gastrointestinal	[8]
Amoxicillin/Clavulanic Acid	17%	Gastrointestinal	[8]

Pharmacokinetic Profile

This table provides a comparative overview of the key pharmacokinetic parameters of Roxithromycin and other macrolides.

Table 5: Comparative Pharmacokinetics of Macrolides

Parameter	Roxithromycin	Clarithromycin	Azithromycin	Erythromycin
Elimination Half-life	~12 hours[9]	3.5 hours	-	2-3 hours[9]
Peak Serum Concentration (Cmax) after 150mg/250mg dose	6.7 µg/mL (150mg)[10]	1.2 µg/mL (250mg)[10]	-	-
Peak Serum Concentration (Cmax) after 300mg/500mg dose	11.0 µg/mL (300mg)[10]	2.3 µg/mL (500mg)[10]	-	-
Plasma Protein Binding	High	Moderate	Low	Moderate
Tissue Concentration	High and similar to plasma concentrations[11]	-	High	-

Experimental Protocols

The clinical trials cited in this guide generally followed a randomized, multicenter design. Key aspects of the methodologies are outlined below.

Patient Population: Adult patients with diagnosed upper or lower respiratory tract infections, such as community-acquired pneumonia, acute bronchitis, or sinusitis. Patients with known hypersensitivity to the study drugs or severe underlying diseases were typically excluded.

Dosing Regimens:


- Roxithromycin: 150 mg twice daily or 300 mg once daily.[\[1\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#)[\[6\]](#)[\[7\]](#)[\[8\]](#)[\[12\]](#)
- Azithromycin: 500 mg once daily for 3 days.[\[1\]](#)[\[6\]](#)
- Clarithromycin: 250 mg or 500 mg twice daily.[\[2\]](#)[\[3\]](#)[\[7\]](#)
- Amoxicillin/Clavulanic Acid: 500 mg/125 mg three times daily.[\[4\]](#)[\[5\]](#)[\[8\]](#)

Endpoints:

- Primary Efficacy Endpoint: Clinical response, categorized as cure, improvement, or failure, at a post-treatment evaluation (typically 10-14 days).
- Secondary Efficacy Endpoint: Bacteriological response, determined by the eradication or persistence of the baseline pathogen.
- Safety Endpoint: Incidence, severity, and type of adverse events reported by patients or observed by investigators.


Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of macrolide antibiotics and a typical workflow for a clinical trial evaluating antibiotic efficacy.



[Click to download full resolution via product page](#)

Caption: Mechanism of action of Roxithromycin.



[Click to download full resolution via product page](#)

Caption: Generalized workflow of a randomized controlled clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Efficacy, safety and tolerability of azithromycin versus roxithromycin in the treatment of acute lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Comparative study of clarithromycin and roxithromycin in the treatment of community-acquired pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Efficacy and tolerance of roxithromycin versus clarithromycin in the treatment of lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Comparison of two oral antibiotics, roxithromycin and amoxicillin plus clavulanic acid, in lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Roxithromycin 150 mg b.i.d. versus amoxycillin 500 mg/clavulanic acid 125 mg t.i.d. for the treatment of lower respiratory tract infections in general practice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. academic.oup.com [academic.oup.com]
- 7. Comparative efficacy and safety of roxithromycin and clarithromycin in upper respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Roxithromycin versus amoxicillin-clavulanic acid in the treatment of respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Comparative pharmacokinetics of macrolides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Macrolide pharmacokinetics and dose scheduling of roxithromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Pharmacokinetics of macrolides. Comparison of plasma, tissue and free concentrations with special reference to roxithromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. An international clinical trial on the efficacy and safety of roxithromycin in 40,000 patients with acute community-acquired respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Comparative Analysis of Roxithromycin in the Treatment of Respiratory Tract Infections]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b6594491#statistical-analysis-of-lexithromycin-clinical-trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com